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Compound of Interest

Compound Name: 2'-Inosinic acid, disodium salt

Cat. No.: B3317739 Get Quote

Technical Support Center: Disodium 5'-Inosinate
(IMP)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and FAQs to address challenges

related to the solubility of disodium 5'-inosinate (IMP).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of disodium 5'-inosinate in water?

Disodium 5'-inosinate is generally considered soluble in water. Published data indicates its

solubility is approximately 13 g/100 mL at 20°C and can be as high as 78 mg/mL (or 7.8

g/100mL) at 25°C.[1][2][3] Some sources even report solubilities up to 250 mg/mL in water,

though this may require methods like sonication.[4][5] It is sparingly soluble in ethanol and

practically insoluble in ether.[3][6][7]

Q2: My disodium 5'-inosinate is not dissolving well at room temperature. What are the likely

causes?

Several factors can impede the dissolution of disodium 5'-inosinate:

Temperature: As with many salts, the solubility of IMP is temperature-dependent. Lower

temperatures will decrease its solubility.
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pH of the Solvent: The pH of your aqueous solution is critical. A 5% aqueous solution of

disodium 5'-inosinate should have a pH between 7.0 and 8.5, which is the optimal range for

its solubility.[2][6][8] Deviations from this range can significantly reduce solubility.

Purity and Form: The compound exists as a colorless to white crystalline powder, which

typically contains about 7.5 molecules of water of crystallization.[2][8][9] Variations in purity

or hydration state from batch to batch can affect solubility.[1]

Common Ion Effect: The presence of other salts in your solution that share a common ion

(e.g., sodium) can decrease the solubility of IMP.[10][11]

Troubleshooting Guide for Poor Solubility
If you are encountering poor solubility, follow this systematic approach to identify and resolve

the issue.

Step 1: Basic Dissolution Protocol
For initial attempts, begin with the basics. Use deionized or distilled water and ensure your

vessel is clean. Stir the solution continuously. If solubility remains poor, proceed to the next

steps.

Step 2: Temperature Adjustment
Gently warming the solvent can significantly improve the dissolution rate.

Experimental Protocol: Dissolution by Heating

Place your vessel containing the solvent on a calibrated hotplate with a magnetic stirrer.

Begin stirring and gently heat the solvent to 30-40°C.

Gradually add the disodium 5'-inosinate powder while maintaining constant stirring.

Continue to heat and stir until the powder is fully dissolved. Do not exceed 100°C, as the

compound is stable at this temperature but may begin to decompose around 230°C.[2][3]
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Allow the solution to cool to room temperature before use. If precipitation occurs upon

cooling, the solution may be supersaturated.

Step 3: pH Adjustment
Optimizing the pH is one of the most effective methods for enhancing the solubility of salt forms

of compounds.[10][11][12][13]

Experimental Protocol: pH-Mediated Solubilization

Suspend the disodium 5'-inosinate powder in the desired volume of water.

Use a calibrated pH meter to measure the initial pH of the suspension.

If the pH is below 7.0, add a dilute solution of a base (e.g., 0.1 M NaOH) dropwise while

stirring.

If the pH is above 8.5, add a dilute solution of an acid (e.g., 0.1 M HCl) dropwise.

Monitor the pH and continue the dropwise addition until the compound fully dissolves. Target

a final pH between 7.0 and 8.5.

Step 4: Sonication
Ultrasonic energy can help break apart powder agglomerates and accelerate the dissolution

process, especially for preparing concentrated solutions.[4][5]

Experimental Protocol: Aiding Dissolution with Sonication

Prepare a suspension of the IMP in your chosen solvent.

Place the sample vessel into a sonicator bath.

Apply ultrasonic energy in short bursts (e.g., 2-5 minutes) to prevent excessive heating of the

sample.

After each burst, visually inspect the solution for clarity.

Repeat the process until the solute is completely dissolved.
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Quantitative Data Summary
The solubility of disodium 5'-inosinate can vary based on experimental conditions. The table

below summarizes reported values.

Table 1: Solubility of Disodium 5'-Inosinate

Solvent Temperature (°C) Solubility Source

Water 20 13 g / 100 mL [2][3]

Water 25 78 mg / mL [1]

Water Not Specified

250 mg / mL

(ultrasonication

needed)

[4][5]

Ethanol Not Specified Sparingly Soluble [6][7]

Ether Not Specified Practically Insoluble [6][7]
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Caption: A step-by-step troubleshooting workflow for resolving poor IMP solubility.
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Caption: Logical relationship between factors affecting solubility and their solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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